![molecular formula C13H13NO2S B2941683 (E)-3-(furan-2-yl)-N-(2-(thiophen-3-yl)ethyl)acrylamide CAS No. 1331727-03-7](/img/structure/B2941683.png)
(E)-3-(furan-2-yl)-N-(2-(thiophen-3-yl)ethyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(furan-2-yl)-N-(2-(thiophen-3-yl)ethyl)acrylamide, also known as FTEA, is a compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Structural Analysis : A study focused on the cyclization of mercaptomethyl derivatives of alkyl 3-(furyl)-3-(diethoxyphosphoryl)acrylates, a class of compounds related to (E)-3-(furan-2-yl)-N-(2-(thiophen-3-yl)ethyl)acrylamide. This research demonstrated that these compounds readily form dihydrothiopyrano[3,4-b]furans and other related structures under certain conditions, highlighting the compound's utility in synthesizing complex molecular structures (Pevzner, 2021).
Enantioselective Synthesis : Another study reported the enantioselective ene-reduction of E-2-cyano-3-(furan-2-yl) acrylamide by various marine and terrestrial fungi. This process yielded compounds with an unusual CN-bearing stereogenic center, demonstrating the potential of this compound in stereoselective organic synthesis (Jimenez et al., 2019).
Inhibition of SARS Coronavirus Helicase : A significant application of a closely related compound, (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl) acrylamide, was discovered in its ability to suppress the enzymatic activities of SARS coronavirus helicase. This compound demonstrated inhibitory effects in ATP hydrolysis and double-stranded DNA unwinding assays, suggesting potential antiviral applications (Lee et al., 2017).
Camps Cyclization and Heterocyclic Chemistry : Research on N-(2-Acylaryl)benzamides and analogous N-substituted furan-2-, thiophene-2-, and cyclopropane-carboxamides, which are structurally related to this compound, demonstrated their reactivity under Camps cyclization conditions. This study contributes to understanding the chemical behavior of such compounds in heterocyclic chemistry (Mochalov et al., 2016).
Optical and Photonic Applications : A study on thiophene dyes, including derivatives similar to this compound, explored their use in nonlinear optical limiting. This research is crucial for developing materials for optical communications and protecting optical sensors and human eyes from intense light sources (Anandan et al., 2018).
properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-(2-thiophen-3-ylethyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2S/c15-13(4-3-12-2-1-8-16-12)14-7-5-11-6-9-17-10-11/h1-4,6,8-10H,5,7H2,(H,14,15)/b4-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUPWFRZFMDNWMD-ONEGZZNKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C=CC(=O)NCCC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)/C=C/C(=O)NCCC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.